Nigrosin B alcohol soluble
Overview
Description
C.i. solvent black 7 is a black powder. (NTP, 1992)
properties
CAS RN |
8005-02-5 |
|---|---|
Molecular Formula |
C120H98Cl2F6N16O19 |
Molecular Weight |
2253.0 g/mol |
IUPAC Name |
7-chloro-17-hydroxy-2-phenyl-9-oxa-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione;6,7-difluoro-17-hydroxy-2-phenyl-9-oxa-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione;7-fluoro-2-(6-fluoropyridin-2-yl)-17-hydroxy-1,14,21-triazatetracyclo[12.7.1.03,8.016,21]docosa-3(8),4,6,11,16,19-hexaene-15,18-dione |
InChI |
InChI=1S/2C24H20ClN3O4.C24H20F2N4O3.2C24H19F2N3O4/c2*25-18-10-6-9-17-20(16-7-2-1-3-8-16)28-15-26(12-4-5-14-32-23(17)18)24(31)21-22(30)19(29)11-13-27(21)28;25-17-8-4-7-16-15(17)6-2-1-3-12-28-14-30(21(16)18-9-5-10-20(26)27-18)29-13-11-19(31)23(32)22(29)24(28)33;2*25-17-9-8-16-20(15-6-2-1-3-7-15)29-14-27(11-4-5-13-33-23(16)19(17)26)24(32)21-22(31)18(30)10-12-28(21)29/h2*1-11,13,20,30H,12,14-15H2;1,3-5,7-11,13,21,32H,2,6,12,14H2;2*1-10,12,20,31H,11,13-14H2 |
InChI Key |
XDTNUBTXHWPZST-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2=C(C=CC=C2F)C(N3CN(CC=C1)C(=O)C4=C(C(=O)C=CN43)O)C5=NC(=CC=C5)F.C1C=CCOC2=C(C=CC=C2Cl)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC=C2Cl)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC(=C2F)F)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5.C1C=CCOC2=C(C=CC(=C2F)F)C(N3CN1C(=O)C4=C(C(=O)C=CN43)O)C5=CC=CC=C5 |
melting_point |
greater than 356 °F (NTP, 1992) |
physical_description |
C.i. solvent black 7 is a black powder. (NTP, 1992) Dry Powder; Dry Powder, Pellets or Large Crystals; Pellets or Large Crystals |
solubility |
less than 1 mg/mL at 70 °F (NTP, 1992) |
Origin of Product |
United States |
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